
Isooctyl Acrylate (CAS No. 29590-42-9): A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isooctyl acrylate

Cat. No.: B7801725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of isooctyl acrylate (CAS No. 29590-42-9),

a versatile monomer widely utilized in the synthesis of polymers for a variety of applications,

including pressure-sensitive adhesives, coatings, and sealants. This document outlines its core

physicochemical properties, detailed experimental protocols for its analysis and polymerization,

and key safety and handling information.

Core Technical Data
The properties of isooctyl acrylate are summarized in the tables below, providing a

comprehensive look at its physical, chemical, and safety characteristics.

General and Physical Properties
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Property Value Reference

CAS Number 29590-42-9 [1][2]

Molecular Formula C₁₁H₂₀O₂ [1][2]

Molecular Weight 184.28 g/mol [1][2]

Appearance Clear, colorless liquid [1]

Odor Mild, characteristic [1]

Density 0.86 - 0.88 g/cm³ at 20-25°C [1][3]

Boiling Point 198°C [1]

125°C at 20 mmHg

Melting Point -65°C to < -90°C [1][4]

Flash Point 75 - 91°C (closed cup) [1][3]

Vapor Pressure 0.15 mmHg at 25°C [1]

Solubility in Water Insoluble [1]

Refractive Index 1.436 - 1.437 at 20°C [1]

Viscosity 5.5 mPa·s at 25°C [1]

Specifications and Impurities
Parameter Typical Specification

Purity (Assay) >90% - ≥ 99.5%

Inhibitor (MEHQ) 75 - 125 ppm

Water Content ≤ 0.1%

Acidity (as Acrylic Acid) ≤ 0.01%

Color (APHA) ≤ 10
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Detailed methodologies for key experiments involving isooctyl acrylate are provided below.

Determination of Purity by Gas Chromatography (GC)
This method is utilized to determine the area percent purity of isooctyl acrylate and to identify

and quantify any impurities.

Methodology:

Instrument: Gas chromatograph equipped with a Flame Ionization Detector (FID).[5]

Column: A non-polar capillary column, such as a DB-1 or equivalent (30 m x 0.25 mm ID,

0.25 µm film thickness), is suitable for separating isooctyl acrylate from potential impurities

like isooctanol and other acrylate esters.[5]

Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).[5]

Temperatures:

Injector Temperature: 250°C.[5]

Detector Temperature: 280°C.[5]

Oven Temperature Program: Initial Temperature: 80°C, hold for 2 minutes. Ramp:

10°C/minute to 250°C. Final Hold: Hold at 250°C for 5 minutes.[5]

Sample Preparation: Dilute the isooctyl acrylate sample in a suitable solvent such as

acetone or methylene chloride to a concentration of approximately 1 mg/mL.[5]

Injection Volume: 1 µL.[5]

Quantification: The purity is calculated based on the area percent of the isooctyl acrylate
peak relative to the total area of all peaks in the chromatogram.[5]

Synthesis of Isooctyl Acrylate via Esterification
This protocol outlines a laboratory-scale synthesis of isooctyl acrylate.

Materials:
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Acrylic acid

Isooctanol

Water-soluble acid catalyst (e.g., sulfuric acid)

Polymerization inhibitor (e.g., hydroquinone)

Three-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and a

distillation setup (e.g., Dean-Stark apparatus)

Heating mantle

Vacuum source

Procedure:

Charge the reaction flask with the polymerization inhibitor, acrylic acid, and isooctanol.[2]

Begin stirring the mixture to ensure homogeneity.[2]

Slowly add the acid catalyst to the mixture while stirring.[2]

Assemble the distillation apparatus and begin heating the mixture.

Gradually increase the temperature while applying a vacuum to facilitate the removal of

water produced during the esterification. A multi-stage process can be effective:

Stage 1: Heat to 88-92 °C under a vacuum of -38.0 to -43.0 kPa.[2]

Stage 2: Increase temperature to 95.0-97.5 °C and vacuum to -53.0 to -58.0 kPa.[2]

Stage 3: Increase temperature to 103.0-107.0 °C and vacuum to -70.0 to -72.5 kPa.[2]

Monitor the reaction by collecting the water in the distillation receiver. The reaction is

considered complete when water is no longer produced.

Cool the crude product mixture to room temperature.[2]
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Transfer the mixture to a separatory funnel and wash sequentially with a sodium bicarbonate

solution (to neutralize the acid catalyst) and then with brine or deionized water to remove

impurities.

Dry the organic layer over an anhydrous salt (e.g., magnesium sulfate), filter, and purify by

vacuum distillation to obtain pure isooctyl acrylate.

Solution Polymerization for Pressure-Sensitive Adhesive
(PSA) Synthesis
This protocol describes the synthesis of a solvent-based acrylic PSA.

Materials:

Isooctyl acrylate (IOA)

Methyl methacrylate (MMA)

Acrylic acid (AA)

Ethyl acetate (solvent)

Azobisisobutyronitrile (AIBN) (initiator)

Nitrogen gas supply

Reaction vessel with reflux condenser, mechanical stirrer, and nitrogen inlet

Procedure:

Reactor Setup: Assemble the reaction vessel and purge with nitrogen for 15-20 minutes to

create an inert atmosphere.[1]

Monomer Mixture Preparation: In a separate beaker, prepare a mixture of the monomers:

IOA (e.g., 70 parts by weight), MMA (e.g., 25 parts by weight), and AA (e.g., 5 parts by

weight).[1]

Initiator Solution: Dissolve AIBN (e.g., 0.5 parts by weight) in a portion of the ethyl acetate.[1]
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Reaction Initiation: Add half of the ethyl acetate to the reaction vessel and heat to reflux

(approximately 77°C).[1]

Monomer Feed: Slowly add the monomer mixture and the initiator solution to the reaction

vessel over a period of 2-3 hours while maintaining a gentle reflux and constant stirring.[1]

Polymerization: After the addition is complete, continue the reaction for another 4-6 hours to

ensure high monomer conversion.[1]

Cooling and Characterization: Cool the resulting polymer solution to room temperature. The

PSA can then be characterized for its viscosity, solid content, molecular weight, and

adhesive properties (peel, tack, shear).[1]

Visualized Workflows and Pathways
The following diagrams illustrate key experimental and logical workflows related to isooctyl
acrylate.
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Sample Preparation Gas Chromatography Analysis Data Processing

Isooctyl Acrylate Sample Dilute in Solvent
(e.g., Acetone)

Prepared Sample
(~1 mg/mL) Inject 1 µL into GC Separation on

Non-Polar Column
Flame Ionization
Detector (FID) Generate Chromatogram Integrate Peak Areas Calculate Area % Purity Purity Result
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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